Cas no 1804129-02-9 ((5-bromo-1H-imidazol-2-yl)methanol)

• Product Name: (5-bromo-1H-imidazol-2-yl)methanol
• CAS No: 1804129-02-9
• MF: C₄H₅BrN₂O
• MW: 176.999299764633
• MDL: MFCD29067341
• CID: 4617759
• PubChem ID: 71721162
• Update Time: 2025-06-10

(5-bromo-1H-imidazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-1H-imidazol-2-yl)methanol
• (5-bromo-1H-imidazol-2-yl)methanol
• 5-Bromo-1H-imidazole-2-yl-methanol

• MDL： MFCD29067341
• Inchi： 1S/C4H5BrN2O/c5-3-1-6-4(2-8)7-3/h1,8H,2H2,(H,6,7)
• InChI Key： ABAMLDFAOYYEGL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CO)N1

Computed Properties

• Exact Mass: 175.95853 g/mol
• Monoisotopic Mass: 175.95853 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 48.9
• Molecular Weight: 177.00

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on (5-bromo-1H-imidazol-2-yl)methanol

Introduction to (5-bromo-1H-imidazol-2-yl)methanol (CAS No. 1804129-02-9)

(5-bromo-1H-imidazol-2-yl)methanol, also known by its CAS number 1804129-02-9, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. This compound belongs to the class of imidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties.

The chemical structure of (5-bromo-1H-imidazol-2-yl)methanol consists of a brominated imidazole ring attached to a methanol group. The presence of the bromine atom and the methanol functional group imparts unique chemical and biological properties to this compound, making it a valuable candidate for various medicinal chemistry studies.

Recent research has focused on the potential therapeutic applications of (5-bromo-1H-imidazol-2-yl)methanol. Studies have shown that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell membranes, leading to cell death. This makes (5-bromo-1H-imidazol-2-yl)methanol a promising lead compound for the development of new antifungal agents.

In addition to its antifungal properties, (5-bromo-1H-imidazol-2-yl)methanol has also been investigated for its potential as an antibacterial agent. Preliminary studies have demonstrated that it can inhibit the growth of several Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli. The exact mechanism of antibacterial activity is still under investigation, but it is thought to involve interference with bacterial metabolic pathways.

The anti-inflammatory properties of (5-bromo-1H-imidazol-2-yl)methanol have also been explored. In vitro studies have shown that this compound can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human immune cells. This suggests that (5-bromo-1H-imidazol-2-yl)methanol may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (5-bromo-1H-imidazol-2-yl)methanol typically involves a multi-step process starting from commercially available starting materials. One common synthetic route involves the reaction of 5-bromopyrazole with formaldehyde followed by reduction to form the methanol group. The purity and yield of the final product can be optimized by carefully controlling reaction conditions such as temperature, pressure, and solvent choice.

In terms of safety and handling, (5-bromo-1H-imidazol-2-yl)methanol should be handled with care in a well-ventilated area. Protective equipment such as gloves, goggles, and a lab coat should be worn to prevent skin contact and inhalation. The compound should be stored in a cool, dry place away from incompatible materials.

The future prospects for (5-bromo-1H-imidazol-2-yl)methanol are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and evaluating its efficacy in preclinical models. Additionally, efforts are being made to develop more efficient synthetic routes to improve scalability for potential commercial applications.

In conclusion, (5-bromo-1H-imidazol-2-yl)methanol (CAS No. 1804129-02-9) is a versatile compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.